Cas no 205985-49-5 (4-Chloro-3-QuinolinesulfonicAcid)

• Product Name: 4-Chloro-3-QuinolinesulfonicAcid
• CAS No: 205985-49-5
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• CID: 910096
• PubChem ID: 10868505
• Update Time: 2025-04-19

4-Chloro-3-QuinolinesulfonicAcid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-QuinolinesulfonicAcid
• 4-chloroquinoline-3-sulfonic acid
• 4-CHLORO-3-QUINOLINESULFONIC ACID
• DTXSID30446513
• 205985-49-5

• Inchi： 1S/C9H6ClNO3S/c10-9-6-3-1-2-4-7(6)11-5-8(9)15(12,13)14/h1-5H,(H,12,13,14)
• InChI Key： JFJRAQGQUQOIBQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC=CC2=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 242.9756919g/mol
• Monoisotopic Mass: 242.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų